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Compound of Interest

Compound Name: EGTA disodium

Cat. No.: B13744582

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the solubility and stability of EGTA
disodium (Ethylene glycol-bis(3-aminoethyl ether)-N,N,N',N'-tetraacetic acid disodium salt) in
agueous solutions. A thorough understanding of these properties is fundamental for the correct
preparation, storage, and application of EGTA as a selective calcium chelator in research,
diagnostics, and pharmaceutical development.

Solubility of EGTA Disodium

The dissolution of EGTA disodium salt in water is critically dependent on pH. In its acidic or
neutral form, the molecule is poorly soluble. To achieve complete dissolution, especially for
preparing concentrated stock solutions, the pH must be raised to approximately 8.0 using a
base such as sodium hydroxide (NaOH). As the carboxylic acid groups become deprotonated
with increasing pH, the molecule becomes ionized and readily dissolves.

Data Presentation: Quantitative Solubility
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Parameter Value Conditions & Notes

pH must be adjusted to ~8.0

Solubility 186 mg/mL (0.5 M) o
for complete solubilization.

Solubility 100 g/L At 20 °C.

In water, before pH

pH of 5% Solution 40-55 ]
adjustment.[1]

Experimental Protocols: Preparation of a 0.5 M EGTA
Stock Solution (pH 8.0)

This protocol details the standard laboratory procedure for preparing a 0.5 M stock solution of
EGTA disodium salt.
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Workflow: Preparing 0.5M EGTA Solution (pH 8.0)

Weigh 190.1g of EGTA Disodium Salt Dihydrate

Add ~700-800 mL of Deionized Water

Stir Vigorously on a Magnetic Plate
(Solution will be cloudy)

Monitor pH Continuously

PH < 8.0 oH = 8.0

Add NaOH Pellets or 10N NaOH Dropwise Continue Stirring and Adding NaOH until

Solution Clears and pH reaches 8.0

Adjust Final Volume to 1 L with Deionized Water

Sterilize via Autoclave or 0.22um Filtration

Click to download full resolution via product page

Caption: A stepwise workflow for the preparation of a 0.5M EGTA solution.
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Methodology:

Weighing: Weigh 190.1 g of EGTA disodium salt dihydrate (MW: 380.2 g/mol , for a 0.5 M
solution in 1 L).

Initial Mixing: Add the powder to a beaker containing approximately 700-800 mL of high-
purity, deionized water.[2][3]

Suspension: Place a magnetic stir bar in the beaker and begin stirring vigorously. The EGTA
salt will not dissolve at this stage and will form a cloudy suspension.[2]

pH Adjustment: While stirring, slowly add sodium hydroxide (NaOH) to the suspension. This
can be done using solid pellets or a concentrated (e.g., 10 M) NaOH solution.[3] Use a
calibrated pH meter to monitor the pH of the solution.

Dissolution: As the pH of the solution approaches 8.0, the EGTA disodium salt will begin to
dissolve.[2][4] Continue to add NaOH slowly until the pH is stable at 8.0 and the solution is
completely clear.

Final Volume: Once dissolved, transfer the solution to a 1 L graduated cylinder and add
deionized water to bring the final volume to 1 L.

Sterilization: For biological applications, sterilize the solution by autoclaving on a liquid cycle
or by passing it through a 0.22 um sterile filter.[3][5]

Stability of EGTA Disodium Aqueous Solutions

EGTA is a chemically stable molecule.[6] Once prepared, aqueous solutions of EGTA

disodium are stable for extended periods when stored correctly. The primary factors that can

influence long-term stability are microbial contamination and, to a lesser extent, slow chemical

degradation pathways like hydrolysis.

Data Presentation: Stability and Storage
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Parameter Storage Conditions Shelf Life & Notes
) ] Up to 5 years. The compound
_ 15-30°C, in a tightly sealed ) )
Solid Form is hygroscopic and should be

container.[7][8]

protected from moisture.[7]

Stock Solution (0.5M, pH 8.0)

Room Temperature (15-25°C).

[5](8]

Stable for up to 6 months.

Stock Solution (0.5M, pH 8.0)

Refrigerated (4°C).

Recommended for preventing
microbial growth, especially if

not sterilized.

Working Dilutions

Refrigerated (4°C).

It is best practice to prepare
fresh, but they can be stored

for approximately one month.

[9]

Experimental Protocols: Assessing Solution Stability via
Calcium Chelation Assay

The stability of an EGTA solution can be determined by quantifying its capacity to chelate
calcium over time. A decrease in this capacity indicates degradation of the active molecule.
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Logical Flow: Stability Assessment of EGTA Solution

Prepare EGTA Solution and Store
under Test Conditions (e.g., 4°C, 25°C)

.

Time Point Zero (T=0):
Titrate aliquot with standardized CaClz solution
to determine initial active concentration

N\

Monitor for a color change (indicator)
or potential change (Ca?*-selective electrode)

Subsequent Time Points (T=x):
Repeat titration with new aliquots

Calculate Active EGTA Concentration

at each time point

Plot Concentration vs. Time

Determine Degradation Rate and Shelf-Life

Click to download full resolution via product page

Caption: A logical diagram for an experimental protocol to assess EGTA stability.
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Methodology:

e Sample Preparation: Prepare a batch of 0.5 M EGTA, pH 8.0 solution. Divide it into several
sterile, sealed aliquots.

e Initial Measurement (Time = 0): Use one aliquot immediately. Dilute a precise volume of the
EGTA solution into a buffer of known pH. Titrate this sample with a high-precision,
standardized solution of calcium chloride (CaClz). The endpoint can be detected
potentiometrically with a calcium-ion selective electrode or visually with a suitable
metallochromic indicator (e.g., Murexide).

o Storage: Store the remaining aliquots under the desired test conditions (e.g., 4°C, 25°C,
37°C).

o Time-Point Analysis: At predetermined intervals (e.g., 1, 3, 6, and 12 months), remove an
aliquot from storage.

o Repeat Titration: Allow the aliquot to equilibrate to room temperature and repeat the exact
titration procedure performed at Time = O.

o Data Analysis: Calculate the concentration of active EGTA at each time point based on the
volume of CaCl: titrant required to reach the endpoint. A statistically significant decrease in
the calculated concentration over time indicates degradation. The results can be used to
establish a shelf-life under the tested storage conditions.

Signaling Pathway: Mechanism of Chelation

EGTA is a hexadentate ligand that effectively sequesters divalent metal cations. Its utility in
biological and pharmaceutical systems stems from its high selectivity for calcium ions (Caz*)
over magnesium ions (Mg?*). This allows for the specific buffering of calcium without
significantly disturbing the concentration of magnesium, which is crucial for the activity of many
enzymes, such as polymerases and kinases. This selective binding prevents metal ions from
catalyzing degradation reactions or participating in unwanted enzymatic activities.[10]
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EGTA's Selective Chelation Pathway
Caz*-Dependent
Signaling/Degradation
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Caption: EGTA selectively binds free calcium, forming a stable complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility and Stability of EGTA Disodium in Aqueous
Solutions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13744582#solubility-and-stability-of-egta-disodium-
in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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